5-cyclopropyl-N-((3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)isoxazole-3-carboxamide

• IUPAC Name: 5-cyclopropyl-N-[[3-(1-ethylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C15H16N6O3/c1-2-21-8-10(6-17-21)14-18-13(24-20-14)7-16-15(22)11-5-12(23-19-11)9-3-4-9/h5-6,8-9H,2-4,7H2,1H3,(H,16,22)
• InChI Key: DHKPIWWAGGQYMJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)C2=NOC(=N2)CNC(=O)C3=NOC(=C3)C4CC4
• Molecular Formula: C15H16N6O3
• Molecular Weight: 328.33 g/mol
• CAS No.: 2034332-59-5

Description

5-cyclopropyl-N-((3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C15H16N6O3 and its molecular weight is 328.332. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Modeling

Efficient methods for the synthesis of pyrazole derivatives, including those similar to the chemical structure , have been outlined, demonstrating their potential in the development of anti-tumor agents. Molecular modeling studies on these compounds show significant effects in various cancer cell lines, highlighting their potential as novel therapeutic agents (Nassar, Atta-Allah, & Elgazwy, 2015).

Characterization and Cytotoxicity of Pyrazole Derivatives

New 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives have been synthesized and characterized, with some showing in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, underscoring the chemical's relevance in cancer research (Hassan, Hafez, & Osman, 2014).

Innovative Synthesis Approaches

Studies on the synthesis of 3-methylisoxazole-5-carboxamides and related compounds have provided valuable insights into the creation of novel pyrazole-based molecules, which can be applied in various scientific research fields, including medicinal chemistry (Martins et al., 2002).

1,3-Dipolar Cycloaddition for Synthesis

Research on the synthesis of 5-aryl-substituted pyrazol-3-ylphosphonates and 3-aryl substituted pyrazol-5-carboxylates through 1,3-dipolar cycloaddition has opened new avenues for creating pyrazole derivatives with potential applications in medicinal chemistry and drug design (Goulioukina et al., 2016).

Novel Anticancer and Anti-inflammatory Agents

The synthesis of novel pyrazolopyrimidines derivatives has revealed their potential as anticancer and anti-5-lipoxygenase agents, further emphasizing the importance of pyrazole derivatives in therapeutic applications (Rahmouni et al., 2016).